3-[(4-isopropylpiperazin-1-yl)carbonyl]-6-(4-methoxyphenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine

• IUPAC Name: [6-(4-methoxyphenyl)-6,7-dihydro-4H-triazolo[5,1-c][1,4]oxazin-3-yl]-(4-propan-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C20H27N5O3/c1-14(2)23-8-10-24(11-9-23)20(26)19-17-13-28-18(12-25(17)22-21-19)15-4-6-16(27-3)7-5-15/h4-7,14,18H,8-13H2,1-3H3
• InChI Key: ZQXCMDQUSYIHSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C(=O)C2=C3COC(CN3N=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C20H27N5O3
• Molecular Weight: 385.5 g/mol

Description

The compound is a triazole-pyrimidine hybrid. Triazole-pyrimidine hybrids have been studied for their neuroprotective and anti-neuroinflammatory properties. They have shown promising results in inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Synthesis Analysis

The synthesis of such compounds involves a series of steps, including the design, synthesis, and characterization by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The exact synthesis process for this specific compound is not mentioned in the available resources.

Mechanism of Action

The mechanism of action of this compound involves the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. This has been observed in similar compounds, suggesting that this compound may have a similar mechanism of action.